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Compound of Interest

Compound Name: Alk5-IN-29

Cat. No.: B12395674 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe working environment and

minimizing environmental impact. This document provides essential safety and logistical

information, including operational and disposal plans for Alk5-IN-29, a selective activin

receptor-like kinase (ALK) inhibitor.

Chemical and Safety Data Summary

While a specific Safety Data Sheet (SDS) for Alk5-IN-29 (CAS No. 2785430-85-3) is not readily

available, data from analogous ALK5 inhibitors suggest that caution should be exercised during

handling and disposal. Some related compounds are classified as toxic if swallowed.

Therefore, it is prudent to handle Alk5-IN-29 as a potentially hazardous substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12395674?utm_src=pdf-interest
https://www.benchchem.com/product/b12395674?utm_src=pdf-body
https://www.benchchem.com/product/b12395674?utm_src=pdf-body
https://www.benchchem.com/product/b12395674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Recommendation

Chemical Name Alk5-IN-29

Synonyms EX-06

CAS Number 2785430-85-3

Primary Hazard
Potential for acute oral toxicity. As a precaution,

treat as a hazardous chemical.

Personal Protective Equipment (PPE)
Wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves.

Handling

Avoid inhalation of dust or fumes. Handle in a

well-ventilated area, preferably in a chemical

fume hood. Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container in a cool, dry,

and well-ventilated area.

Proper Disposal Protocol for Alk5-IN-29

The following step-by-step procedure outlines the recommended process for the safe disposal

of Alk5-IN-29 and associated materials. This protocol is based on general best practices for

laboratory chemical waste management.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:

Place unused or expired Alk5-IN-29 powder in a clearly labeled, sealed container

designated for solid chemical waste.
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Contaminated materials such as weighing paper, pipette tips, and gloves should also be

collected in a labeled solid waste container.

Liquid Waste:

Solutions containing Alk5-IN-29 should be collected in a dedicated, leak-proof, and clearly

labeled liquid waste container.

Do not mix with other incompatible chemical waste streams.

Sharps Waste:

Needles, syringes, or other contaminated sharps must be disposed of in a designated

sharps container.

Step 2: Decontamination of Labware

All glassware and equipment that have come into contact with Alk5-IN-29 should be

decontaminated before reuse or disposal.

Initial Rinse: Rinse the contaminated labware with a suitable solvent (e.g., ethanol or

acetone) to remove the majority of the compound. Collect this rinse solvent as hazardous

liquid waste.

Washing: Wash the labware with soap and water.

Final Rinse: Rinse thoroughly with deionized water.

Step 3: Labeling and Storage of Waste

Accurate labeling and proper storage of waste are essential for safety and regulatory

compliance.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Alk5-IN-29," and the approximate concentration and quantity.

Storage: Store waste containers in a designated, secondary containment area away from

general laboratory traffic. Ensure containers are sealed to prevent leaks or spills.
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Step 4: Final Disposal

The final disposal of chemical waste must be handled by a licensed hazardous waste disposal

company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide the EHS office with a complete inventory of the waste, including the chemical name

and quantity.

Never dispose of Alk5-IN-29 down the drain or in the regular trash.

Experimental Workflow: Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Alk5-IN-29.
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Material Contaminated with Alk5-IN-29

Is the item a sharp?

Is the waste liquid?

No

Dispose in Sharps Container

Yes

Is the waste solid?

No

Collect in Labeled Liquid
Hazardous Waste Container

Yes

Collect in Labeled Solid
Hazardous Waste Container

Yes

Arrange for EHS Disposal

No (Consult EHS)

Click to download full resolution via product page

Caption: Disposal decision pathway for Alk5-IN-29 contaminated materials.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Alk5-IN-
29]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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